ethyl 5-{[(2-chloro-4-fluorobenzyl)amino]sulfonyl}-3-ethyl-1H-pyrazole-4-carboxylate

• IUPAC Name: ethyl 3-[(2-chloro-4-fluorophenyl)methylsulfamoyl]-5-ethyl-1H-pyrazole-4-carboxylate
• InChI: InChI=1S/C15H17ClFN3O4S/c1-3-12-13(15(21)24-4-2)14(20-19-12)25(22,23)18-8-9-5-6-10(17)7-11(9)16/h5-7,18H,3-4,8H2,1-2H3,(H,19,20)
• InChI Key: INLMATYGXMLNDW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NN1)S(=O)(=O)NCC2=C(C=C(C=C2)F)Cl)C(=O)OCC
• Molecular Formula: C15H17ClFN3O4S
• Molecular Weight: 389.8 g/mol

Description

This compound is a derivative of pyrazole, a class of organic compounds with a five-membered aromatic ring containing two nitrogen atoms. It’s used for the synthesis of isoxazole-4-carboxylic acid derivatives and isoxazole-3,5-dicarboxamides.

Molecular Structure Analysis

The molecular structure of this compound is complex, featuring a pyrazole ring substituted with various functional groups. The compound has a sulfonyl group attached to an amino group, which is further connected to a 2-chloro-4-fluorobenzyl moiety.

Physical And Chemical Properties Analysis

This compound is a white to pale yellow crystalline powder. The molecular formula is C13H14FN3O4S, and the average molecular weight is 327.331 Da.

Safety and Hazards

This compound may pose certain hazards. It’s considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause skin corrosion or irritation, serious eye damage or eye irritation, and specific target organ toxicity (single exposure), with the respiratory system being a target organ.